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Compound of Interest

Compound Name: Diallyl fumarate

CAS No.: 2807-54-7

Cat. No.: B1609218

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Diallyl Fumarate

For Researchers, Scientists, and Drug Development Professionals

Preamble
Diallyl fumarate (DAF) is a versatile monomer recognized for its utility in polymer synthesis,

particularly in the formation of cross-linked resins and specialty polymers. As the diester of

fumaric acid and allyl alcohol, its structure incorporates two allyl groups and a central carbon-

carbon double bond, rendering it highly reactive and capable of undergoing addition

polymerization to form complex three-dimensional networks. A thorough understanding of its

physicochemical properties is fundamental to its effective handling, reaction optimization, and

application in materials science. This guide provides a comprehensive overview of these

properties, grounded in established experimental data and analytical methodologies.

Chemical Identity and Molecular Structure
The foundational step in characterizing any chemical entity is to establish its unambiguous

identity. Diallyl fumarate is systematically known as bis(prop-2-en-1-yl) (2E)-but-2-enedioate.

Molecular Formula: C₁₀H₁₂O₄
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Molecular Weight: 196.20 g/mol [1]

CAS Registry Number: 2807-54-7[1]

Canonical SMILES: C=CCOC(=O)C=CC(=O)OCC=C[1]

InChI: InChI=1S/C10H12O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-6H,1-2,7-8H2/b6-5+[1]

The presence of the fumarate moiety dictates a trans-configuration across the central double

bond, which influences the steric and electronic properties of the molecule, thereby affecting its

reactivity and the stereochemistry of its polymerization products.

Core Physicochemical Properties
The macroscopic behavior of diallyl fumarate in various physical and chemical processes is

dictated by its inherent physicochemical properties. These parameters are critical for process

design, safety assessments, and quality control in both research and industrial settings.

Property Value Conditions

Boiling Point 142-143 °C at 28 mmHg

116-120 °C at 8 Torr

Density 1.064 g/cm³ at 20 °C

1.0660 g/cm³ at 20 °C

Refractive Index (n_D) 1.469 at 20 °C

Melting Point
Not readily available in the

literature
-

It is important to note that an experimental melting point for diallyl fumarate is not consistently

reported in readily accessible chemical literature.

Solubility Profile
The solubility of a monomer is a critical parameter for its polymerization, particularly in solution

or emulsion-based processes, as it governs the choice of solvent and reaction medium.
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Water Solubility: While some sources describe diallyl fumarate as "soluble" in water,

quantitative data is scarce. For its isomer, diallyl maleate, the water solubility is reported to

be low, at 151.2 mg/L at 25°C. Given the structural similarity, the aqueous solubility of diallyl
fumarate is also expected to be limited.

Organic Solvents: Diallyl fumarate is generally soluble in common organic solvents such as

ethanol, acetone, and chloroform. This broad solubility in organic media makes it amenable

to a variety of reaction conditions.

The decision to use a particular solvent system should be guided by the specific requirements

of the intended application, including considerations of reaction kinetics, polymer morphology,

and environmental impact.

Synthesis of Diallyl Fumarate: An Experimental
Protocol
The most common method for the synthesis of diallyl fumarate is the direct esterification of

fumaric acid with allyl alcohol, typically in the presence of an acid catalyst.

Reaction Principle
The synthesis proceeds via a Fischer-Speier esterification mechanism, wherein the carboxylic

acid is activated by a proton source, followed by nucleophilic attack by the alcohol. The

removal of water drives the equilibrium towards the formation of the ester.

Visualizing the Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1609218/docs?utm_src=pdf-body#physicochemical-properties-of-diallyl-fumarate
https://www.benchchem.com/product/b1609218/docs?utm_src=pdf-body#physicochemical-properties-of-diallyl-fumarate
https://www.benchchem.com/product/b1609218/docs?utm_src=pdf-body#physicochemical-properties-of-diallyl-fumarate
https://www.benchchem.com/product/b1609218/docs?utm_src=pdf-body#physicochemical-properties-of-diallyl-fumarate
https://www.benchchem.com/product/b1609218/docs?utm_src=pdf-body#physicochemical-properties-of-diallyl-fumarate
https://www.benchchem.com/product/b1609218/docs?utm_src=pdf-body#physicochemical-properties-of-diallyl-fumarate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fumaric Acid +
Allyl Alcohol

Esterification Reaction
(with water removal)

Acid Catalyst
(e.g., p-TSA)

Reaction Work-up
(Neutralization & Washing)

Purification
(Distillation under reduced pressure)

Diallyl Fumarate

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of diallyl fumarate.

Step-by-Step Methodology
Reactor Setup: A round-bottom flask is equipped with a magnetic stirrer, a Dean-Stark

apparatus connected to a reflux condenser, and a thermometer.

Charging Reagents: The flask is charged with fumaric acid (1.0 equivalent), allyl alcohol (a

stoichiometric excess, typically 2.5-3.0 equivalents), and an acid catalyst such as p-

toluenesulfonic acid (catalytic amount). A solvent that forms an azeotrope with water, such as

toluene, is also added.

Reaction: The mixture is heated to reflux. The water produced during the esterification is

removed azeotropically and collected in the Dean-Stark trap. The reaction progress is

monitored by measuring the amount of water collected.
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Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess

allyl alcohol and toluene are removed under reduced pressure. The residue is then dissolved

in an organic solvent like diethyl ether and washed sequentially with a saturated sodium

bicarbonate solution (to neutralize the acid catalyst) and brine.

Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is evaporated. The crude diallyl fumarate is then purified by

vacuum distillation to yield a clear, colorless to pale yellow liquid.

Spectroscopic Characterization
Spectroscopic techniques are indispensable for the structural elucidation and purity

assessment of diallyl fumarate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides detailed information about the proton environment in the

molecule.

Sample Preparation: A small amount of diallyl fumarate (approximately 5-10 mg) is

dissolved in a deuterated solvent (e.g., CDCl₃, ~0.6 mL) in a standard 5 mm NMR tube.

Data Acquisition: The ¹H NMR spectrum is acquired on a spectrometer (e.g., a Varian A-60

or a modern 400-600 MHz instrument).[1] Key acquisition parameters include a sufficient

number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-2 seconds,

and a spectral width that encompasses all expected proton resonances.

Data Analysis: The chemical shifts (δ) are reported in parts per million (ppm) relative to a

reference standard (e.g., tetramethylsilane, TMS).

Allyl Protons: Resonances corresponding to the vinyl (CH=CH₂) and methylene (-CH₂-)

protons of the allyl groups. The vinyl protons will appear as multiplets in the downfield region

(typically δ 5.0-6.0 ppm), and the methylene protons will be a doublet in the region of δ 4.5-

4.8 ppm.

Fumarate Protons: A singlet in the downfield region (around δ 6.8 ppm) corresponding to the

two equivalent vinyl protons of the fumarate backbone.
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Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in diallyl fumarate.

Sample Preparation: A drop of the neat liquid sample is placed between two potassium

bromide (KBr) or sodium chloride (NaCl) salt plates.[1]

Data Acquisition: The FTIR spectrum is recorded over the mid-infrared range (typically 4000-

400 cm⁻¹). A background spectrum of the clean salt plates is acquired first and subtracted

from the sample spectrum.

Data Analysis: The positions of the absorption bands are reported in wavenumbers (cm⁻¹).

C=O Stretch: A strong absorption band around 1720-1740 cm⁻¹, characteristic of the ester

carbonyl group.

C=C Stretch: Absorption bands corresponding to the carbon-carbon double bonds of the allyl

groups (around 1640-1650 cm⁻¹) and the fumarate backbone (around 1630-1640 cm⁻¹).

C-O Stretch: Strong absorptions in the fingerprint region (around 1150-1250 cm⁻¹)

corresponding to the C-O stretching vibrations of the ester linkage.

=C-H Bending: Out-of-plane bending vibrations of the vinyl C-H bonds, typically observed in

the 900-1000 cm⁻¹ region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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